Cas no 851095-92-6 (3-phenyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-phenyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 851095-92-6
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5776317
• PubChem ID: 4144189
• Update Time: 2025-10-30

3-phenyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• BDBM44763
• 3-phenyl-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide
• AB00432089-05
• 3-phenyl-N-(5-tetralin-6-yl-1,3,4-oxadiazol-2-yl)propionamide
• SMR000018510
• 851095-92-6
• cid_4144189
• AKOS024586718
• MLS000101534
• CHEMBL1492045
• 3-phenyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
• F0608-0630
• Benzenepropanamide, N-[5-(5,6,7,8-tetrahydro-2-naphthalenyl)-1,3,4-oxadiazol-2-yl]-
• 3-phenyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide

• Inchi： 1S/C21H21N3O2/c25-19(13-10-15-6-2-1-3-7-15)22-21-24-23-20(26-21)18-12-11-16-8-4-5-9-17(16)14-18/h1-3,6-7,11-12,14H,4-5,8-10,13H2,(H,22,24,25)
• InChI Key： UAAGRYJYIMQKAI-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC2=C(C=1)CCCC2)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• pka: 11.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3-phenyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide

Compound CAS No. 851095-92-6: 3-phenyl-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide

The compound with CAS No. 851095-92-6, known as 3-phenyl-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of amides and features a unique combination of functional groups and aromatic systems that contribute to its chemical reactivity and biological activity.

The molecular structure of this compound is characterized by a propanamide backbone attached to a phenyl group and a tetrahydronaphthalene moiety via an oxadiazole ring. The oxadiazole ring is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. This arrangement creates a rigid and planar geometry that can influence the compound's electronic properties and interactions with other molecules.

Recent studies have highlighted the potential of oxadiazole-containing compounds in drug discovery due to their ability to act as hydrogen bond donors and acceptors. These properties make them suitable for targeting specific protein pockets in biological systems. The tetrahydronaphthalene fragment in this compound adds further complexity to its structure by introducing a polycyclic aromatic system with potential for increased lipophilicity and improved pharmacokinetic profiles.

One of the most promising applications of this compound lies in its potential use as a bioactive agent. Researchers have explored the role of oxadiazole derivatives in inhibiting various enzymes and receptors involved in disease pathways. For instance, recent findings suggest that analogs of this compound may exhibit anti-inflammatory or anti-cancer properties by modulating key signaling pathways.

In terms of synthesis, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The synthesis typically begins with the preparation of the oxadiazole core followed by successive coupling reactions to introduce the phenyl and tetrahydronaphthalene groups. Advanced techniques such as microwave-assisted synthesis or catalytic methods may be employed to optimize the reaction efficiency.

The physical properties of this compound are also of significant interest. Its solubility in various solvents, melting point, and stability under different conditions are critical factors for its application in pharmaceutical formulations or industrial processes. Recent studies have reported that this compound exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water but is less soluble in non-polar solvents like hexane or dichloromethane.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Preliminary research indicates that under aerobic conditions, the compound undergoes oxidative degradation involving cleavage of the amide bond and subsequent breakdown of the aromatic systems. However, further studies are required to fully characterize its environmental fate and toxicity.

In conclusion, the compound with CAS No. 851095-92-6 represents a fascinating example of modern organic chemistry with diverse potential applications across multiple disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover new insights into its properties and applications, this compound holds promise for advancing innovations in drug development, materials science, and beyond.